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Compound of Interest

Compound Name: Furamidine dihydrochloride

Cat. No.: B138736

For Researchers, Scientists, and Drug Development
Professionals

Introduction

Furamidine dihydrochloride, also known as DB75, is a dicationic aromatic diamidine that has
garnered significant interest in the scientific community for its diverse biological activities. It is
recognized as a potent and selective inhibitor of protein arginine methyltransferase 1 (PRMT1)
and also exhibits activity against various parasites, including those responsible for human
African trypanosomiasis. As with any compound intended for research and potential therapeutic
development, a thorough understanding of its physicochemical properties, particularly its
solubility and stability, is paramount for accurate experimental design, formulation
development, and ensuring the reliability of biological data.

This technical guide provides a comprehensive overview of the available data on the solubility
and stability of Furamidine dihydrochloride in various solvents and under different
environmental conditions. It is intended to serve as a valuable resource for researchers and
professionals working with this compound.

Physicochemical Properties
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Property Value Reference

4,4'-(2,5-Furandiyl)bis-
Chemical Name benzenecarboximidamide [1]

dihydrochloride

Molecular Formula C1sH16N4O - 2HCI [1][2]
Molecular Weight 377.27 g/mol [1]
Appearance Solid powder [3]

The amidine groups are basic
and are protonated at
physiological pH. While a
specific pKa value for
Furamidine is not readily

oka available in the provided
search results, a study on
similar cationic diamidines
indicates that their pKa values
are well above physiological
pH, ensuring they remain

positively charged.[4]

Recommended storage is at

-20°C, desiccated.[3] Under
Storage these conditions, it is reported

to be stable for at least four

years.[2]

Solubility Profile

The solubility of Furamidine dihydrochloride is a critical factor for its handling and use in
various experimental settings. The available data from multiple suppliers is summarized below.
It is important to note that solubility can be influenced by factors such as temperature, pH, and
the presence of other solutes.
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Concentration Concentration
Solvent Notes
(mg/mL) (mM)
Water >15 mg/mL >39.7 mM [3]
18.86 mg/mL 50 mM [1]
DMSO (Dimethyl
) 5 mg/mL 13.25 mM [2]
Sulfoxide)
18 mg/mL 47.7 mM [5]
18.86 mg/mL 50 mM [1]
Ethanol 1 mg/mL 2.65 mM [2]
DMF
) ) 0.5 mg/mL 1.32 mM [2]
(Dimethylformamide)
PBS (Phosphate-
Buffered Saline), pH Partially soluble - [2]

7.2

Note: The variation in reported solubility values for DMSO may be due to differences in
experimental conditions or the hydration state of the compound.

Stability Profile

Detailed, quantitative stability studies on Furamidine dihydrochloride under various stress
conditions are not extensively available in the public domain. However, information from safety
data sheets and analogy with similar chemical structures allows for an informed assessment of
its likely stability characteristics.

General Stability: Furamidine dihydrochloride is considered stable under recommended
storage conditions (desiccated at -20°C).[3][6] A supplier indicates a shelf-life of at least four
years when stored appropriately.[2]

Conditions to Avoid:
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Heat and Moisture: These are general conditions to avoid for the storage of solid
Furamidine dihydrochloride to prevent degradation.[6]

Strong Acids and Alkalis: As a compound with amidine groups, Furamidine dihydrochloride
is susceptible to hydrolysis under strongly acidic or basic conditions.[6]

Strong Oxidizing and Reducing Agents: These agents can potentially react with the furan ring
or the amidine groups.[6]

Inferred Stability Based on Chemical Structure:

Hydrolytic Stability: The amidine functional groups are susceptible to hydrolysis, which would
be accelerated at pH extremes. The furan ring may also be susceptible to acid-catalyzed
degradation.

Oxidative Stability: The furan ring and the electron-rich aromatic rings could be susceptible to
oxidation. Studies on the oxidation of other formamidines suggest that the amidine group can
be a site of oxidative attack.[7]

Photostability: Many aromatic compounds and heterocyclic rings are sensitive to light. While
specific photodegradation studies for Furamidine are lacking, it is prudent to protect solutions
from light to minimize the risk of photolytic degradation. Studies on other light-sensitive drugs

like furosemide demonstrate the importance of this precaution.[8]

Metabolic Stability: In a study using mouse liver microsomes, Furamidine (DB75) was found to
be metabolically stable.[4]

Experimental Protocols

The following are detailed, generalized protocols for assessing the solubility and stability of a
compound like Furamidine dihydrochloride. These are based on standard pharmaceutical
industry practices and should be adapted as needed for specific experimental requirements.

Protocol for Solubility Determination (Shake-Flask
Method)
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This method is a standard approach for determining the equilibrium solubility of a compound in
a given solvent.

e Preparation:

o Accurately weigh an excess amount of Furamidine dihydrochloride into a clear glass
vial.

o Add a precise volume of the desired solvent (e.g., water, PBS pH 7.4, DMSO, ethanol) to
the vial.

« Equilibration:
o Seal the vial to prevent solvent evaporation.

o Place the vial in a shaker or agitator in a temperature-controlled environment (e.g., 25°C
or 37°C).

o Agitate the suspension for a predetermined period (e.g., 24-48 hours) to ensure
equilibrium is reached.

o Sample Collection and Preparation:
o Allow the suspension to settle.

o Carefully withdraw a sample of the supernatant, ensuring no solid particles are
transferred.

o Filter the sample through a suitable syringe filter (e.g., 0.22 um) to remove any remaining
undissolved solid.

e Analysis:

o Dilute the filtered supernatant with a suitable solvent to a concentration within the linear
range of the analytical method.

o Quantify the concentration of Furamidine dihydrochloride in the diluted sample using a
validated analytical method, such as UV-Vis spectrophotometry or High-Performance
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Liquid Chromatography (HPLC).

Calculation:

o Calculate the solubility of Furamidine dihydrochloride in the solvent, taking into account
the dilution factor. Express the result in mg/mL and mM.

Protocol for Stability-Indicating HPLC Method
Development and Forced Degradation Studies

A stability-indicating analytical method is crucial for separating the intact drug from its potential

degradation products.

A. HPLC Method Development (Example):

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um).

Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an
organic solvent (e.g., acetonitrile).

Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength where Furamidine dihydrochloride has maximum
absorbance.

Injection Volume: 10 pL.
Column Temperature: 30°C.
. Forced Degradation Studies:

Preparation of Stock Solution: Prepare a stock solution of Furamidine dihydrochloride in a
suitable solvent (e.g., water or a water/acetonitrile mixture) at a known concentration (e.g., 1

mg/mL).

Stress Conditions:
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o Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCI. Incubate at a
controlled temperature (e.g., 60°C) for a set time (e.g., 2, 4, 8, 24 hours). Neutralize the
solution before analysis.

o Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at
a controlled temperature (e.g., 60°C) for a set time. Neutralize the solution before analysis.

o Oxidative Degradation: Mix the stock solution with an equal volume of a suitable oxidizing
agent (e.g., 3% H202). Keep at room temperature for a set time.

o Thermal Degradation: Expose the solid powder and the stock solution to dry heat (e.g.,
80°C) for a set time.

o Photodegradation: Expose the stock solution to a light source that provides both UV and
visible light (e.g., in a photostability chamber) for a defined period. A control sample should
be wrapped in aluminum foil to exclude light.

e Analysis:
o At each time point, withdraw a sample from each stress condition.
o Analyze the samples using the developed stability-indicating HPLC method.

o Monitor for the appearance of new peaks (degradation products) and the decrease in the
peak area of the parent compound.

o Data Evaluation:

o Calculate the percentage of degradation of Furamidine dihydrochloride under each
stress condition.

o Assess the peak purity of the parent compound to ensure that no degradation products
are co-eluting.

Visualizations

The following diagrams illustrate key experimental workflows and logical relationships relevant
to the study of Furamidine dihydrochloride's solubility and stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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